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The table below summarizes the key experimental data for columbin's activity against COX-1 and COX-2.

Parameter COX-1 COX-2

Inhibition at 100 μM 18.8 ± 1.5% [1] [2] 63.7 ± 6.4% [1] [2]

Half-maximal Effective Concentration (EC₅₀) 327 μM [3] 53.1 μM [3]

Selectivity Index (COX-1/COX-2 EC₅₀) ~6.2 [3]

Experimental Evidence and Protocols

The selectivity of columbin is established through the following key experiments:

In Vitro COX Activity Assay: The inhibitory activity of columbin on COX-1 and COX-2 was
evaluated using a biochemical kit. The assay measured the enzyme's production of prostaglandins in

the presence of columbin, showing significantly higher inhibition of COX-2 at a concentration of 100
μM [1] [2].

In Silico Molecular Docking: A molecular docking study simulated how columbin binds to the active
sites of COX-1 and COX-2. The analysis revealed that columbin interacts with key amino acids

Tyr385 and Arg120 within the COX-2 binding pocket. These interactions are critical for the enzyme's
activity and help explain the observed selectivity [1] [2]. The structural difference, notably the

presence of a valine in COX-2 versus a bulkier isoleucine in COX-1, creates a larger side pocket that
facilitates selective inhibitor binding [4].
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In Vivo Anti-inflammatory Model: The therapeutic relevance of COX-2 inhibition was confirmed in a

carrageenan-induced mouse paw edema model. Oral administration of columbin (at doses of 300
mg/kg and 700 mg/kg) significantly reduced paw swelling over 5 hours, with an efficacy comparable

to aspirin. This effect is attributed to the inhibition of prostaglandin production at the site of
inflammation [1] [3].

Mechanism of Action

Columbin's anti-inflammatory effect is primarily mediated through the direct inhibition of the COX-2

enzyme and the reduction of nitric oxide (NO) production, without suppressing the NF-κB signaling

pathway. The following diagram illustrates this mechanism based on in vitro experiments.
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As the diagram shows, while columbin effectively blocks the activity of COX-2 and reduces NO production,

it does not inhibit the translocation of NF-κB to the nucleus [1]. This distinguishes its mechanism from some

other anti-inflammatory agents.

Safety and Pharmacokinetics

Initial studies suggest a favorable safety profile, though with some pharmacokinetic limitations:

Safety: Columbin did not affect cell viability in RAW264.7 macrophages and showed no significant

toxicity in human liver cells. In mice, it caused minimal gastric lesions, indicating a potentially
improved gastrointestinal safety profile compared to non-selective NSAIDs [1].

Pharmacokinetics: A key challenge is its low oral bioavailability, reported to be only 2.8% in rats.
Research suggests this is likely due to significant first-pass metabolism in the liver [3].

Conclusion for Research and Development

Columbin presents a promising natural product lead as a selective COX-2 inhibitor with a unique

mechanism that spares the NF-κB pathway. Its favorable in vitro and in vivo safety data support its potential

for further development. The primary challenge to address in future studies is its low oral bioavailability,

which may require formulation strategies or structural analog development to overcome.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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